Cas no 65698-21-7 (4,7-Dihydroxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 4,7-Dihydroxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 65698-21-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 2794413
• PubChem ID: 71370297
• Update Time: 2025-04-21

4,7-Dihydroxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• DTXSID40793287
• 4,7-Dihydroxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one
• 65698-21-7

• Inchi： 1S/C11H12O3/c1-11(2)5-8(14)9-6(12)3-4-7(13)10(9)11/h3-4,12-13H,5H2,1-2H3
• InChI Key： NUIZEIMLBBJPET-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C)(C)C1)O)O

Computed Properties

• Exact Mass: 192.078644241Da
• Monoisotopic Mass: 192.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų